![molecular formula C6H8O3 B3323884 Hexahydrofuro[2,3-b]furan-2-one CAS No. 174590-88-6](/img/structure/B3323884.png)
Hexahydrofuro[2,3-b]furan-2-one
Overview
Description
Hexahydrofuro[2,3-b]furan-2-one, also known as rac-(3aR,6aS)-hexahydrofuro[2,3-b]furan-2-one, is an organic compound with the molecular weight of 128.13 . It is used as a key intermediate in the synthesis of protease inhibitors, particularly broad-spectrum HIV protease inhibitors .
Synthesis Analysis
The synthesis of this compound involves a three-component coupling reaction between an alkynol, an aldehyde, and an arylamine catalyzed by a gold complex and a chiral BINOL-derived phosphoric acid . Another practical synthesis method involves the conversion of monopotassium isocitrate, obtained from a high-yielding fermentation fed by sunflower oil, into a tertiary amide .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered cyclic organic compound containing a lactone functionality .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a reduction process with lithium aluminum hydride, which gives a transient aminal-triol . This is then converted in situ to the title compound .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature with a melting point of 45-48 degrees Celsius .Mechanism of Action
The mechanism of action of hexahydrofuro[2,3-b]furan-2-one is not fully understood. However, it is believed to exert its biological effects by interacting with specific enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It also exhibits antimicrobial activity against a range of bacteria and fungi. In addition, this compound has been found to have antitumor effects by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using hexahydrofuro[2,3-b]furan-2-one in lab experiments is its relatively simple synthesis method. This compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on hexahydrofuro[2,3-b]furan-2-one. One area of interest is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another potential direction is the investigation of its potential use as a chiral building block in the synthesis of biologically active compounds. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Scientific Research Applications
Hexahydrofuro[2,3-b]furan-2-one has been extensively studied for its potential applications in the pharmaceutical industry. It has been found to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. This compound has also been investigated for its potential use as a chiral building block in the synthesis of biologically active compounds.
Safety and Hazards
properties
IUPAC Name |
3,3a,4,6a-tetrahydro-2H-furo[2,3-b]furan-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O3/c7-5-3-4-1-2-8-6(4)9-5/h4,6H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IADWRRHAUNBWTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2C1CC(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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